Cas no 1248683-84-2 (1-(trifluoromethyl)cycloheptan-1-ol)

• Product Name: 1-(trifluoromethyl)cycloheptan-1-ol
• CAS No: 1248683-84-2
• MF: C₈H₁₃F₃O
• MW: 182.183433294296
• MDL: MFCD16067899
• CID: 4564533
• PubChem ID: 61644588
• Update Time: 2025-10-19

1-(trifluoromethyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)cycloheptanol
• 1-(trifluoromethyl)cycloheptan-1-ol

• MDL： MFCD16067899
• Inchi： 1S/C8H13F3O/c9-8(10,11)7(12)5-3-1-2-4-6-7/h12H,1-6H2
• InChI Key： FSAPEXREYIZHBS-UHFFFAOYSA-N
• SMILES： C1(O)(C(F)(F)F)CCCCCC1

Computed Properties

• Exact Mass: 182.09184952g/mol
• Monoisotopic Mass: 182.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(trifluoromethyl)cycloheptan-1-ol

Recent Advances in the Application of 1-(Trifluoromethyl)cycloheptan-1-ol (CAS: 1248683-84-2) in Chemical Biology and Pharmaceutical Research

1-(Trifluoromethyl)cycloheptan-1-ol (CAS: 1248683-84-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel fluorinated compounds. The trifluoromethyl group (-CF3) is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, making this compound a valuable scaffold in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 1-(trifluoromethyl)cycloheptan-1-ol as a precursor in the synthesis of potent enzyme inhibitors targeting inflammatory pathways. The researchers demonstrated that derivatives of this compound exhibited high selectivity for cyclooxygenase-2 (COX-2), with minimal off-target effects. This finding suggests potential applications in the development of next-generation anti-inflammatory drugs with improved safety profiles.

In the field of agrochemicals, 1-(trifluoromethyl)cycloheptan-1-ol has been investigated for its utility in designing novel pesticides. A recent patent (WO2023056123) describes its incorporation into a new class of fungicides that show remarkable efficacy against resistant strains of plant pathogens. The presence of the cycloheptane ring and the trifluoromethyl group contributes to the compound's ability to penetrate fungal cell walls and disrupt essential metabolic processes.

From a synthetic chemistry perspective, advances in catalytic methods have enabled more efficient production of 1-(trifluoromethyl)cycloheptan-1-ol and its derivatives. A 2024 study in ACS Catalysis reported a nickel-catalyzed trifluoromethylation protocol that significantly improves the yield and purity of this compound, addressing previous challenges in large-scale synthesis. This methodological breakthrough is expected to facilitate broader exploration of its applications in medicinal chemistry.

Ongoing research is investigating the potential of 1-(trifluoromethyl)cycloheptan-1-ol in central nervous system (CNS) drug development. Preliminary in vitro studies indicate that certain analogs can cross the blood-brain barrier and modulate neurotransmitter systems, opening possibilities for treating neurological disorders. However, further pharmacokinetic studies are needed to fully characterize these effects and optimize the compound's drug-like properties.

In conclusion, 1-(trifluoromethyl)cycloheptan-1-ol (CAS: 1248683-84-2) represents a promising chemical entity with diverse applications across multiple therapeutic areas. Its unique structural features and recent synthetic advances position it as an important tool in contemporary drug discovery efforts. Future research directions may include expanding its utility in targeted drug delivery systems and exploring its potential in combination therapies.